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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

L  Get Quote

Cat. No.: B042573

An In-depth Technical Guide to the Safe Handling of 2-Hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Physical Properties

2-Hydroxybenzonitrile, also known as Salicylonitrile or 2-Cyanophenol, is an organic
compound utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and
dyes.[1] It is a white to light yellow or brown solid, typically in powder form.[1][2] Understanding
its fundamental properties is critical for safe handling in a laboratory setting.

Table 1: Chemical Identifiers for 2-Hydroxybenzonitrile

Identifier Value

CAS Number 611-20-1[3]

Molecular Formula

C7HsNOJ[4][5]

Molecular Weight 119.12 g/mol [5]
Salicylonitrile, 2-Cyanophenol, o-
Synonyms _
Hydroxybenzonitrile[1][5][6]
InChl Key CHZCERSEMVWNHL-UHFFFAOYSA-N[1]
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| EC Number | 210-259-3[7] |

Table 2: Physical and Chemical Properties of 2-Hydroxybenzonitrile

Property Value Source

White to brown
Appearance . [2]
powder/solid

Melting Point 92-95 °C [4]
Boiling Point 149 °C @ 14 mmHg [7]
Flash Point 46 °C [7]

Limited solubility in water;
Solubility soluble in organic solvents like  [1]

ethanol and acetone.

| Stability | Stable under normal conditions. Incompatible with strong oxidizing agents and
strong bases. |[4] |

Hazard Identification and GHS Classification

2-Hydroxybenzonitrile is classified as a hazardous chemical and requires careful handling to
avoid adverse health effects.[6] The primary hazards are acute oral toxicity, serious eye
damage, and the potential for skin sensitization.[2][6][7]

Table 3: GHS Hazard Classification for 2-Hydroxybenzonitrile
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Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if
Acute Toxicity, Oral Category 4 Danger[2][6][7]
swallowed
Serious Eye H318: Causes serious
o Category 1 Danger[2][6][7]
Damage/Irritation eye damage

) o H317: May cause an
Skin Sensitization Sub-category 1B ) i ) Danger[2][6][7]
allergic skin reaction

Skin H315: Causes skin ]
) o Category 2 o Warning[5][8]
Corrosion/Irritation irritation

| Specific Target Organ Toxicity, Single Exposure | Category 3 | H335: May cause respiratory
irritation | Warning[5][8] |

Note: The signal word "Danger" is used due to the "Serious Eye Damage" classification, which
takes precedence over "Warning".[2][6]

Experimental Protocol: Standard Operating
Procedure (SOP) for Safe Handling

This protocol outlines the necessary steps for handling 2-Hydroxybenzonitrile to minimize
exposure risk.

Engineering Controls

 All weighing and handling of 2-Hydroxybenzonitrile powder must be conducted in a
certified chemical fume hood or other approved ventilated enclosure to minimize inhalation of
dust.[9][10]

o Ensure that a safety shower and eyewash station are readily accessible and have been
tested within the last year.[6][11]

Required Personal Protective Equipment (PPE)

Strict adherence to PPE is mandatory.[9]
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e Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH
(US) standards are required.[7] A full-face shield should be used if there is a significant risk
of splashing.[9]

o Skin Protection: A lab coat must be worn and fully buttoned.[10] Chemical-resistant gloves
(e.g., nitrile rubber) must be worn when handling the compound.[9] Contaminated gloves
should be changed immediately.[10]

o Respiratory Protection: If working outside of a fume hood or if dust formation is likely, a
NIOSH-approved N95 dust mask or equivalent respirator is required.[9]

Handling and Storage Procedures

e Handling: Avoid contact with skin, eyes, and clothing.[2][12] Avoid the formation of dust and
aerosols.[2][7] Do not eat, drink, or smoke in areas where the chemical is handled.[7][13]
Wash hands thoroughly after handling.[6][13]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][12]
Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[6]

Waste Disposal

» All waste containing 2-Hydroxybenzonitrile is classified as hazardous waste.[2]

» Collect all solid waste and contaminated materials in a designated, sealed, and properly
labeled hazardous waste container.[9]

» Dispose of waste in accordance with all local, state, and federal regulations.[6][12]
Emergency and First Aid Protocols
Immediate and appropriate action is crucial in the event of an exposure.

Table 4: First Aid Measures for 2-Hydroxybenzonitrile Exposure
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Exposure Route First Aid Protocol

Immediately rinse cautiously with water
for at least 15 minutes.[6][7] Remove
contact lenses, if present and easy to do.
Continue rinsing.[6][7] Seek immediate
medical attention from a physician or

Eye Contact

ophthalmologist.[6]

Take off contaminated clothing immediately.[7]
Wash the affected area with plenty of soap and
Skin Contact water for at least 15 minutes.[6] If skin irritation

or a rash occurs, get medical advice/attention.

[6]L7]

Rinse mouth with water.[6][7] Call a POISON
CENTER or doctor/physician immediately if you

Ingestion feel unwell.[6][12] Do NOT induce vomiting.[7]
Never give anything by mouth to an

unconscious person.[7]

| Inhalation | Move the victim to fresh air.[6][7] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[7] Get medical attention if symptoms occur.[6] |

Accidental Release Measures

e Minor Spill: Evacuate personnel to a safe area.[7] Ensure adequate ventilation.[7] Wearing
appropriate PPE, sweep up the spilled solid, avoiding dust formation, and place it into a
suitable, closed container for disposal.[2][6]

» Major Spill: Notify appropriate emergency personnel.[14] Evacuate the area and prevent
access.[14] Clean-up should only be performed by qualified personnel equipped with
appropriate PPE, including respiratory protection.[14] Prevent spillage from entering drains
or water courses.[7][14]

Fire-Fighting Measures
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e Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (COz2).[2][5][7]

e Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
monoxide, carbon dioxide, and nitrogen oxides (NOXx).[2][6]

o Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][7]

Visualized Safety Workflow

The following diagram illustrates the standard workflow for handling 2-Hydroxybenzonitrile,
from preparation to emergency response.
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1. Preparation & Risk Assessment
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Caption: Safe handling and emergency workflow for 2-Hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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